Cas no 472-87-7 (3-Dehydro Retinal)

• Product Name: 3-Dehydro Retinal
• CAS No: 472-87-7
• Molecular Formula: C₂₀H₂₆O
• Molecular Weight: 282.41984
• CID: 825930
• PubChem ID: 5280866

3-Dehydro Retinal Properties

Names and Identifiers

• 3-Dehydro Retinal
• (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexa-1,3-dien-1-yl)nona-2,4,6,8-tetraenal
• 3-DEHYDRO RETINAL,DARK-BROWN OIL
• 3,4-Didehydro-all-trans-retinal
• 3,4-Didehydroretinal
• all-trans-Dehydroretinal
• Dehydroretinal
• Dehydroretinaldehyde
• Retinene 2
• trans-3-Dehydroretinal
• Vitamin A2 aldehyde
• C05918
• 3-Dehydroretinal
• all-trans-3,4-Dehydroretinal
• UNII-HV8T003XO1
• HV8T003XO1
• 472-87-7
• LMPR01090006
• all-trans-3-Dehydroretinal
• 2,4,6,8-NONATETRAENAL, 3,7-DIMETHYL-9-(2,6,6-TRIMETHYL-1,3-CYCLOHEXADIEN-1-YL)-, (ALL-E)-
• EINECS 207-457-7
• 3-Dehydroretinal, all-trans-
• alpha-Retinene
• Dehydroretinaldehyd
• CHEBI:28537
• Didehydroretinal
• DTXSID30878517
• Retinene2
• Q5252392
• 3-DEHYDRORETINAL [MI]
• all-trans-3,4-didehydroretinal
• RETINAL 2
• (all-E)-3,7-Dimethyl-9-(2,6,6-trimethyl-1,3-cyclohexadien-1-yl)-2,4,6,8-nonatetraenal
• 3-Dehydroretinaldehyde
• SCHEMBL617498

• InChIKey： QHNVWXUULMZJKD-OVSJKPMPSA-N
• Inchi： InChI=1S/C20H26O/c1-16(8-6-9-17(2)13-15-21)11-12-19-18(3)10-7-14-20(19,4)5/h6-13,15H,14H2,1-5H3/b9-6+,12-11+,16-8+,17-13+
• SMILES： CC1=C(C(CC=C1)(C)C)/C=C/C(=C/C=C/C(=C/C=O)/C)/C

Computed Properties

• Exact Mass: 282.19800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 282.198
• Heavy Atom Count: 21
• Complexity: 561
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 5.49290
• PSA: 17.07000
• Refractive Index: 1.552
• Boiling Point: 425.9°C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 212.5°C
• Density: 0.963

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids